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Fundamental Chemistry & Relationship

Phosphorous acid (H₃PO₃) is a diprotic oxyacid of phosphorus, despite having three hydrogen atoms. Its

structure and acid-base behavior are key to understanding its relationship with hydrogenphosphite.

Molecular Structure and Tautomerism: The predominant structure of phosphorous acid in the solid

state and aqueous solution is the phosphonic acid tautomer, HP(O)(OH)₂ [1]. This molecule features
a direct P-H bond and two P-OH bonds [1]. It exists in equilibrium with a minor trihydroxy tautomer,

P(OH)₃, but the equilibrium constant is vastly in favor of the HP(O)(OH)₂ form (K = 10¹⁰·³ at 25°C) [1].
Acid-Base Properties and Nomenclature: Phosphorous acid dissociates in two steps, yielding the

hydrogenphosphite ion [1]. The following table details the dissociation sequence and official
nomenclature.

Species Formula Common Name
Systematic IUPAC
Name

pKa

Phosphorous Acid HP(O)(OH)₂ Phosphorous acid Phosphonic acid -

First Conjugate Base HP(O)₂(OH)⁻ Dihydrogen phosphite Hydrogen

phosphonate

1.3

[1]

Second Conjugate

Base

HPO₃²⁻ Hydrogenphosphite /

Phosphite

Phosphonate 6.7

[1]
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It is critical to note that the hydrogen atom directly bonded to phosphorus is not readily ionizable in

aqueous conditions. Therefore, H₃PO₃ is diprotic, not triprotic [1]. The IUPAC recommended name for the

HPO₃²⁻ ion is phosphonate, but hydrogenphosphite remains common in chemical literature [1].

Physicochemical Properties

The table below summarizes key properties of phosphorous acid for experimental design.

Property Value / Description

Chemical Formula H₃PO₃ [1]

Molar Mass 81.99 g/mol [1]

Appearance White, deliquescent solid [1]

Melting Point 73.6 °C [1]

Boiling Point ~200 °C (decomposes) [1]

Density 1.651 g/cm³ (at 21 °C) [1]

Solubility in Water 310 g/100 mL [1]

Acidity (pKa₁) 1.3 [1]

Preparation & Synthesis

A common laboratory and industrial method for preparing phosphorous acid is the controlled hydrolysis of

phosphorus trichloride (PCl₃) [1] [2].

Standard Hydrolysis Protocol: The reaction is highly exothermic [2]. Procedure: Under efficient
stirring and with ice-water cooling, add phosphorus trichloride slowly to distilled water, controlling the

drop rate to prevent a violent reaction [2]. After the addition is complete, the mixture is heated below
140°C and evaporated to about one-third of its original volume to drive off hydrogen chloride (HCl)
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gas [2]. The resulting solution is cooled to 60-85°C, seeded with a small amount of phosphorous acid

crystals, and then further cooled with stirring to crystallize the pure product [2].
Alternative Solvent Method: To better control the reaction, PCl₃ can be dissolved in an inert solvent

like carbon tetrachloride (CCl₄) before the slow addition of water [2]. After the reaction, the acid
solution is separated, washed with CCl₄, and the HCl is removed under reduced pressure over a

water bath (not exceeding 60°C) before cooling and crystallization [2].
Industrial Synthesis: On an industrial scale, PCl₃ is often sprayed into steam at 190°C, with the heat

of reaction used to distill off HCl and excess water [1] [3].

Analytical Methodologies

Accurate determination of phosphorus species is crucial in chemical and environmental research. The

following table outlines common and advanced techniques.

Method Principle Application Notes

Colorimetry Measurement of light

absorption by a colored
complex (e.g., "molybdenum

blue") [4]

Standard for inorganic orthophosphate

(H₃PO₄ and its anions); requires sample
digestion for organic P and phosphonates

[4].

Ion Chromatography
(IC)

Separation of ions based on

affinity to a stationary phase.

Effective for separating and quantifying

different ionic species like phosphite
(HPO₃²⁻) and phosphate (HPO₄²⁻) in a

mixture [4].

Nuclear Magnetic
Resonance (³¹P NMR)

Detection of the ³¹P nucleus in

different chemical
environments.

Powerful for identifying and quantifying

different phosphorus species, including
phosphonates, in complex mixtures without

destruction [4].

Mass Spectrometry
(MS)

Detection based on mass-to-

charge ratio.

Often coupled with IC or LC (ICP-MS, LC-

MS); provides high sensitivity and specificity
[4].

Research & Application Protocols
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Phosphorous acid and its salts are valuable in organic synthesis and other applied research areas.

Synthesis of α-Aminophosphonic Acids: Phosphorous acid can be used in a one-pot, three-
component reaction with an amine and an aldehyde or ketone to synthesize α-aminophosphonic

acids, which are biologically active analogues of amino acids [5]. Typical Protocol: A mixture of the
carbonyl compound (e.g., acetone), amine (e.g., benzylamine or a secondary amine like pyrrolidine),

and phosphorous acid is heated at an elevated temperature (e.g., 100°C) to yield the α-
aminophosphonic acid derivative [5].

Acid Catalysis: Phosphorous acid serves as a mild, less corrosive, and commercially available
Brønsted acid catalyst [5]. It has been successfully used for highly regioselective hydroarylation

reactions of phenols with alkenes, producing alkylated products in high yields (85–93%) with excellent
selectivity [5].

Redox Chemistry: Phosphorous acid is a strong reducing agent. A characteristic test is the reduction
of mercuric chloride (HgCl₂) first to white mercurous chloride (Hg₂Cl₂) and then to black mercury

metal (Hg) on heating or standing [1]. This property also means it slowly oxidizes in air to phosphoric
acid [1]. Upon heating to about 200°C, it undergoes a disproportionation reaction to phosphoric acid

and phosphine (PH₃), a toxic and flammable gas [1] [3].

The redox behavior is central to many of its applications, from water treatment agents to PVC stabilizers [1]

[3]. The experimental workflow for its synthesis and primary applications can be visualized as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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